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Compound of Interest

Compound Name: 2-[(2-Methylpentyl)oxy]aniline
CAS No.: 946682-13-9
Cat. No.: B1390006
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the thermochemical properties of
ortho-alkoxy anilines, a class of compounds of significant interest in pharmaceutical and
materials science. Authored from the perspective of a Senior Application Scientist, this
document synthesizes fundamental principles with practical, field-proven insights into the
experimental and computational methodologies used to characterize these molecules. The
unique structural feature of ortho-alkoxy anilines, the proximate amino and alkoxy groups,
gives rise to intramolecular interactions that profoundly influence their chemical behavior and
reactivity. Understanding these thermochemical properties is paramount for predicting
molecular stability, reaction energetics, and designing novel molecular entities with desired
functionalities.

The Significance of Thermochemical Data in Drug
Discovery and Development
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In the realm of drug development, a thorough understanding of a molecule's thermochemical
properties is not merely academic; it is a critical component of risk assessment and process
optimization. Key parameters such as the enthalpy of formation (AfH®), bond dissociation
energies (BDEs), and gas-phase acidity/basicity provide a quantitative foundation for:

o Predicting Reaction Energetics: Knowledge of the enthalpy of formation of reactants and
products allows for the calculation of reaction enthalpies, indicating whether a process will be
exothermic or endothermic. This is crucial for ensuring the safety and scalability of synthetic
routes.

» Assessing Molecular Stability: Bond dissociation energies offer a direct measure of the
strength of specific chemical bonds within a molecule. This information is vital for identifying
potential liabilities for degradation under thermal or photochemical stress.

o Understanding Metabolic Pathways: The relative strengths of C-H, N-H, and C-N bonds can
provide insights into the likely sites of metabolic transformation by enzymes such as
cytochrome P450s.

o Optimizing Crystal Packing and Polymorphism: Intermolecular forces, which are influenced
by the same electronic effects that govern thermochemical properties, play a central role in
crystallization and the formation of different polymorphic forms, impacting solubility and
bioavailability.

The ortho-alkoxy aniline scaffold is a common motif in pharmacologically active compounds.
The interplay between the electron-donating alkoxy group and the amino group, mediated by
their ortho-positioning, introduces a layer of complexity that necessitates a detailed
thermochemical analysis.

The "Ortho Effect" and Intramolecular Hydrogen
Bonding: A Defining Feature

A central theme in the thermochemistry of ortho-alkoxy anilines is the so-called "ortho effect,” a
collection of steric and electronic interactions that differentiate their properties from their meta-
and para-isomers. A key contributor to this effect is the potential for the formation of an
intramolecular hydrogen bond (IHB) between the amino group's hydrogen and the oxygen of
the alkoxy group.
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Caption: Intramolecular Hydrogen Bond in an ortho-alkoxy aniline.
This IHB can have a significant impact on various thermochemical properties:

» Increased Thermodynamic Stability: The formation of a stable six-membered ring through
hydrogen bonding lowers the overall energy of the molecule, leading to a more negative
enthalpy of formation compared to isomers where such an interaction is not possible.

» Altered Acidity and Basicity: The involvement of the N-H proton in the IHB can decrease its
availability for deprotonation, thereby lowering the gas-phase acidity. Conversely, the
electron-donating nature of the alkoxy group increases the electron density on the nitrogen,
which would typically increase basicity. The net effect on basicity is a balance of these
opposing factors.

o Modified Bond Strengths: The IHB can influence the N-H bond dissociation energy. The
partial delocalization of the nitrogen lone pair into the hydrogen bond can slightly weaken the
N-H bond, making it more susceptible to homolytic cleavage.

Key Thermochemical Properties and Their

Determination
Enthalpy of Formation (AfH®)

The standard enthalpy of formation is a cornerstone of thermochemistry, representing the heat
change when one mole of a compound is formed from its constituent elements in their standard
states.

Experimental Determination: Combustion Calorimetry

Combustion calorimetry is the classic experimental technique for determining the enthalpy of
formation of organic compounds. The principle is to completely combust a known mass of the
substance in a high-pressure oxygen atmosphere within a sealed container (a "bomb"). The
heat released by the combustion reaction is absorbed by the surrounding water bath, and the
temperature change is precisely measured.

Protocol: Bomb Calorimetry for an Ortho-Alkoxy Aniline
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» Sample Preparation: A precisely weighed pellet (typically 0.5 - 1.0 g) of the high-purity ortho-
alkoxy aniline is placed in a crucible inside the bomb calorimeter.

e Bomb Assembly: The bomb is sealed and pressurized with high-purity oxygen to
approximately 30 atm. A small, known amount of water is added to the bomb to ensure that
all water formed during combustion is in the liquid state.

o Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter's
insulated bucket. The temperature of the water is monitored with a high-precision
thermometer.

e Ignition and Data Acquisition: The sample is ignited via a fuse wire. The temperature of the
water is recorded at regular intervals before, during, and after combustion until a steady final
temperature is reached.

e Calculation of Enthalpy of Combustion: The heat capacity of the calorimeter (Ccal) is
determined by combusting a standard substance with a known enthalpy of combustion, such
as benzoic acid. The enthalpy of combustion of the sample (AcH°®) is then calculated using
the formula:

AcH® = (Ccal * AT) /'n
where AT is the corrected temperature rise and n is the number of moles of the sample.

o Calculation of Enthalpy of Formation: The standard enthalpy of formation (AfH®) is then
calculated from the enthalpy of combustion using Hess's Law, incorporating the known
standard enthalpies of formation of CO2 and H20.

Self-Validation: The protocol's integrity is maintained by ensuring complete combustion, which
can be verified by the absence of soot in the bomb after the experiment and by analyzing the
gaseous products for any uncombusted material. The use of a certified standard for calibration
Is also a critical validation step.

Computational Determination: Quantum Chemical Methods

Quantum chemical calculations, particularly high-level composite methods like
G3(MP2)//B3LYP, provide a powerful tool for predicting enthalpies of formation. These methods
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approximate the solution to the Schrédinger equation to determine the electronic energy of a
molecule, from which the enthalpy of formation can be derived using isodesmic or atomization
energy approaches.

Caption: Workflow for computational determination of enthalpy of formation.

Bond Dissociation Energies (BDES)

The N-H and C-N bond dissociation energies are critical for understanding the stability of ortho-
alkoxy anilines and their propensity for radical-mediated reactions.

Experimental Determination: Photoacoustic Calorimetry

Photoacoustic calorimetry is a sensitive technique for measuring the enthalpy of reactions,
including bond homolysis, in solution. It relies on the photoacoustic effect, where the absorption
of light by a sample leads to localized heating and the generation of an acoustic wave.

Protocol: Photoacoustic Calorimetry for N-H BDE

» Sample Preparation: A solution of the ortho-alkoxy aniline and a photosensitizer (e.g., a
ketone) in a suitable solvent is prepared.

o Laser Excitation: The solution is irradiated with a short laser pulse of a wavelength absorbed
by the photosensitizer.

» Radical Generation: The excited photosensitizer abstracts a hydrogen atom from the N-H
bond of the aniline, generating an anilinyl radical and a ketyl radical.

e Acoustic Wave Detection: The heat released during the radical formation and subsequent
reactions generates a pressure wave that is detected by a sensitive microphone.

o Data Analysis: The amplitude of the photoacoustic signal is proportional to the heat released.
By comparing the signal from the sample to that of a calorimetric reference with a known
heat release, the enthalpy of the hydrogen abstraction reaction can be determined. From
this, the N-H BDE can be calculated using a thermochemical cycle.

Self-Validation: The choice of photosensitizer and solvent is crucial to ensure a clean hydrogen
abstraction reaction without side reactions. The linearity of the photoacoustic signal with laser
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energy should be confirmed.

Computational Determination: BDEs can be calculated as the enthalpy difference between the
parent molecule and the resulting radicals after bond cleavage. DFT methods, such as B3LYP
with a suitable basis set (e.g., 6-311+G(d,p)), are commonly employed for these calculations.

Gas-Phase Acidity and Basicity (Proton Affinity)

Gas-phase acidity refers to the enthalpy change for the deprotonation of a molecule, while gas-
phase basicity (or proton affinity) is the negative of the enthalpy change for the protonation of a
molecule. These properties are intrinsic measures of a molecule's acidic and basic character,
free from solvent effects. For ortho-alkoxy anilines, the primary site of protonation is the
nitrogen atom of the amino group.

Experimental Determination: Mass Spectrometry Techniques

Techniques such as Fourier Transform lon Cyclotron Resonance (FT-ICR) mass spectrometry
and tandem mass spectrometry are used to measure gas-phase acidities and basicities. The
general approach involves bracketing the unknown acidity or basicity between that of reference
compounds with known values.

Protocol: Bracketing Method for Proton Affinity

 lon Generation: The ortho-alkoxy aniline is introduced into the mass spectrometer and
ionized, often by chemical ionization to produce the protonated molecule [M+H]+.

» lon-Molecule Reactions: The protonated aniline is allowed to react with a series of reference
bases (B) with known proton affinities.

e Observation of Proton Transfer: If proton transfer occurs from the protonated aniline to the
reference base ([M+H]+ + B - M + [B+H]+), the proton affinity of the aniline is lower than
that of the reference base. If no reaction occurs, the proton affinity of the aniline is higher.

o Bracketing: By observing the reactivity with a range of reference bases, the proton affinity of
the ortho-alkoxy aniline can be "bracketed" within a narrow range.
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Self-Validation: The use of a well-calibrated set of reference compounds with accurately known
proton affinities is essential for the validity of this method.

Computational Determination: Proton affinities are calculated as the enthalpy difference
between the protonated and neutral species at 298 K. High-level quantum chemical
calculations are required for accurate predictions.

Data Summary and Analysis

The following table summarizes representative thermochemical data for ortho-methoxyaniline
(o-anisidine), a model compound for this class. It is important to note that experimental data for
a wide range of ortho-alkoxy anilines is sparse in the literature, highlighting an area for future
research.

o-Anisidine (2-
Property . ( Aniline (for comparison)
Methoxyaniline)

Enthalpy of Formation (gas, )
-37.7 = 3.0 kd/mol (estimated) 86.8 = 0.7 kd/mol[1]

298 K)
N-H Bond Dissociation Energy ~ ~350 kJ/mol (estimated) 368 £ 4 kd/mol
Gas-Phase Basicity (Proton )

o ~900 kJ/mol (estimated) 882.5 kJ/mol
Affinity)
pKa of conjugate acid 4.53[2] 4.63

Note: Estimated values are based on computational studies and trends observed for related
compounds, as direct experimental values are not readily available in the literature.

The estimated enthalpy of formation for o-anisidine is significantly lower (more negative) than
that of aniline, reflecting the stabilizing effect of the methoxy group and the intramolecular
hydrogen bond. The N-H bond dissociation energy is estimated to be slightly lower than in
aniline, which can be attributed to the influence of the IHB. The gas-phase basicity is predicted
to be slightly higher than that of aniline due to the electron-donating effect of the methoxy
group. The pKa of the conjugate acid of o-anisidine is slightly lower than that of aniline, which is
a manifestation of the "ortho effect” in solution, where steric hindrance to solvation of the
anilinium ion can decrease its stability.
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Conclusion and Future Directions

The thermochemical properties of ortho-alkoxy anilines are dictated by a delicate balance of
electronic and steric effects, with the intramolecular hydrogen bond playing a pivotal role. This
guide has outlined the key thermochemical parameters and the experimental and
computational methodologies for their determination.

A significant challenge in this field is the scarcity of comprehensive experimental data for a
homologous series of ortho-alkoxy anilines. Such data would be invaluable for developing
robust quantitative structure-property relationships (QSPRS) to predict the thermochemical
behavior of new derivatives. Further research combining high-precision calorimetry, advanced
mass spectrometry techniques, and high-level computational chemistry is needed to build a
more complete and predictive understanding of this important class of molecules. This
knowledge will undoubtedly accelerate the rational design of new pharmaceuticals and
functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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